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Compound of Interest

Compound Name: 4-Chloro-6-cyanopicolinic acid
CAS No.: 1060812-13-6
Cat. No.: B3210096
Get Quote
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Executive Summary & Compound Profile

4-Chloro-6-cyanopicolinic acid is a tri-functionalized pyridine derivative. Its infrared spectrum
is dominated by the interplay between the electron-withdrawing chlorine and cyano groups on
the aromatic ring, and the hydrogen-bonding capability of the carboxylic acid.[1]

» Target Molecule: 4-Chloro-6-cyanopicolinic acid

+ Primary Application: Intermediate for pyridine-based auxinic herbicides and metalloprotease
inhibitors.

o Critical Quality Attribute (CQA): The integrity of the Cyano (-CN) group is the primary stability
indicator; it is susceptible to hydrolysis, converting first to an amide and then to a carboxylic
acid (2,6-dicarboxylic acid derivative).[1]

Structural Functionalization Map

e Position 2: Carboxylic Acid (-COOH) — Source of broad O-H and strong C=0 bands.
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» Position 4: Chlorine (-Cl) — Inductive effect withdraws density, shifting ring modes.[1]
» Position 6: Cyano (-C=N) — The diagnostic "fingerprint" for purity.

Experimental Configuration (Standardized Protocol)

To ensure reproducibility and comparability with the data below, the following acquisition
parameters are recommended.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Reference Peak Assignments

The following table synthesizes experimental data from structural analogs (6-chloropicolinic
acid, 2-cyanopyridine) and functional group theory.

Table 1: Characteristic FTIR Bands for 4-Chloro-6-
cyanopicolinic acid
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@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Technical Insight: The presence of the -Cl and -CN groups (both electron-withdrawing)
decreases the electron density of the pyridine ring. This typically shifts the C=0 carbonyl stretch
to a slightly higher wavenumber (closer to 1725-1730 cm ) compared to unsubstituted picolinic

acid (~1700-1710 cm ™).

Comparative Analysis: Alternatives & Impurities

In a drug development or synthesis context, "alternatives"” often refer to the specific impurities

or precursors one is trying to distinguish the target from.[1]

Comparison Guide: Target vs. Critical Analogs
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Visualization: Synthesis & Impurity Pathway

The following diagram maps the structural relationship between the target and its "alternatives,"
highlighting the chemical transformations that FTIR monitors.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Reaction pathway showing the target molecule and its degradation products, with
corresponding FTIR diagnostic markers.[1][5][6][7][8][9]

Validated Identification Workflow

To confirm the identity of a sample suspected to be 4-Chloro-6-cyanopicolinic acid, follow

this logic gate:
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Check 2200-2300 cm™:
o Signal Found (~2245 cm~?):Pass. Nitrile group is intact.[1]

o No Signal:Fail. Sample is likely 6-chloropicolinic acid or the fully hydrolyzed dicarboxylic
acid.

Check 3000-3500 cm—1:

o Broad O-H only:Pass.
o Sharp doublets (~3400/3200 cm~2):Fail. Indicates Amide impurity (partial hydrolysis).

Check 1700-1750 cm~1:

o Strong C=0 stretch:Pass. Confirms carboxylic acid.[1][3][10][11]

Check 1000-1100 cm™1;

o Bands present:Pass. Consistent with Chlorinated aromatic ring.[1][3][11]

Decision Tree Diagram
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: FTIR logic gate for rapid quality control and identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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